molecular formula C10H8N2O3 B8342787 1-Methoxy-7-nitroisoquinoline CAS No. 244219-95-2

1-Methoxy-7-nitroisoquinoline

Cat. No.: B8342787
CAS No.: 244219-95-2
M. Wt: 204.18 g/mol
InChI Key: HDHHIMZJVZFGEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methoxy-7-nitroisoquinoline is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

244219-95-2

Molecular Formula

C10H8N2O3

Molecular Weight

204.18 g/mol

IUPAC Name

1-methoxy-7-nitroisoquinoline

InChI

InChI=1S/C10H8N2O3/c1-15-10-9-6-8(12(13)14)3-2-7(9)4-5-11-10/h2-6H,1H3

InChI Key

HDHHIMZJVZFGEA-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=CC2=C1C=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 1-chloro-7-nitroisoquinoline (670 mg, 3.21 mmol) obtained in Preparation Example 1-5, Step 4 in methanol (100 ml) was added a 1M solution (6.5 ml, 6.5 mmol) of sodium methoxide. The mixture was refluxed under heating for 3 hr and concentrated under reduced pressure. The residue was dissolved in ethyl acetate, washed with saturated brine, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (chloroform:acetone=30:1) to give 1-methoxy-7-nitroisoquinoline (530 mg, 81%).
Quantity
670 mg
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
6.5 mL
Type
reactant
Reaction Step Two
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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